Cas no 1030773-72-8 (N-(1-cyanocycloheptyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide)

• Product Name: N-(1-cyanocycloheptyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide
• CAS No: 1030773-72-8
• MF: C₂₀H₂₆N₆OS
• MW: 398.525042057037
• CID: 5795651
• PubChem ID: 25478417
• Update Time: 2025-10-06

N-(1-cyanocycloheptyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocycloheptyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide
• 1030773-72-8
• EN300-26688495
• AKOS008100166
• Z280508808

• Inchi： 1S/C20H26N6OS/c1-15(2)16-7-9-17(10-8-16)26-19(23-24-25-26)28-13-18(27)22-20(14-21)11-5-3-4-6-12-20/h7-10,15H,3-6,11-13H2,1-2H3,(H,22,27)
• InChI Key： YHCKEBDEIQIASQ-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C1C=CC(=CC=1)C(C)C)CC(NC1(C#N)CCCCCC1)=O

Computed Properties

• Exact Mass: 398.18888065g/mol
• Monoisotopic Mass: 398.18888065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 122Ų

Additional information on N-(1-cyanocycloheptyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide

N-(1-cyanocycloheptyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide (CAS No. 1030773-72-8): A Comprehensive Overview

N-(1-cyanocycloheptyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide (CAS No. 1030773-72-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as tetrazoles, which are characterized by their unique five-membered ring structure containing four nitrogen atoms and one carbon atom. The presence of this tetrazole moiety imparts several pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of N-(1-cyanocycloheptyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide is highly intricate, featuring a cyanocycloheptyl group and a substituted tetrazole ring linked through a sulfanyl acetamide moiety. This combination of functional groups provides the compound with a unique set of chemical and biological properties. The cyanocycloheptyl group contributes to the overall hydrophobicity and stability of the molecule, while the tetrazole ring is known for its ability to form hydrogen bonds and interact with biological targets.

Recent studies have highlighted the potential of N-(1-cyanocycloheptyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide in various therapeutic areas. One notable application is in the treatment of cardiovascular diseases. Tetrazoles have been shown to exhibit potent angiotensin-converting enzyme (ACE) inhibitory activity, which can help lower blood pressure and reduce the risk of heart failure. The specific structure of this compound may enhance its binding affinity to ACE, making it a promising candidate for further development in this field.

In addition to its cardiovascular applications, N-(1-cyanocycloheptyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide has also shown potential in the treatment of cancer. Research has demonstrated that certain tetrazole derivatives can act as inhibitors of hypoxia-inducible factor 1 (HIF-1), a key transcription factor involved in tumor growth and angiogenesis. By targeting HIF-1, this compound may help reduce tumor hypoxia and inhibit the formation of new blood vessels, thereby slowing down tumor progression.

The pharmacokinetic properties of N-(1-cyanocycloheptyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide have also been extensively studied. Its high lipophilicity allows for good absorption and distribution within the body. However, the presence of the sulfanyl acetamide moiety may affect its metabolic stability and clearance rate. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles in animal models, suggesting its potential for further clinical evaluation.

The safety profile of N-(1-cyanocycloheptyl)-2-{(1-[4-(propan-2-y l)phen yl]- 1H - 1 , 2 , 3 , 4 -tetra zol - 5 - y l )sul fany l )ace tamide is another critical aspect that has been investigated. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, N-(1-cyanocycloheptyl)-2-{(1-[4-(propan - 2 - y l )phe n y l ] - 1 H - 1 , 2 , 3 , 4 - t e t r az o l - 5 - y l )s u f f any l )ace tamide (CAS No. 1030773 -72 -8 ) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in areas such as cardiovascular disease and cancer treatment. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.